Cas no 849113-72-0 (Benzene, 2-[(2-fluoroethyl)thio]-1,4-dimethoxy-)
849113-72-0 structure
Product Name:Benzene, 2-[(2-fluoroethyl)thio]-1,4-dimethoxy-
CAS No:849113-72-0
MF:C10H13FO2S
MW:216.272425413132
CID:4223330
Update Time:2025-04-24
Benzene, 2-[(2-fluoroethyl)thio]-1,4-dimethoxy- Chemical and Physical Properties
Names and Identifiers
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- Benzene, 2-[(2-fluoroethyl)thio]-1,4-dimethoxy-
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- Inchi: 1S/C10H13FO2S/c1-12-8-3-4-9(13-2)10(7-8)14-6-5-11/h3-4,7H,5-6H2,1-2H3
- InChI Key: QTOXXHVPJAJUFM-UHFFFAOYSA-N
- SMILES: C1(OC)=CC=C(OC)C=C1SCCF
Computed Properties
- Exact Mass: 216.062
- Monoisotopic Mass: 216.062
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 5
- Complexity: 157
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 43.8A^2
Benzene, 2-[(2-fluoroethyl)thio]-1,4-dimethoxy- Related Literature
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Wenjie Zhao,Hua Hou,Yuchun Jin,Zhixiang Zeng,Xuedong Wu,Qunji Xue RSC Adv., 2014,4, 60307-60315
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Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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